N-(4-methoxyphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
• InChI: InChI=1S/C26H26N2O4/c1-18-5-3-6-19(15-18)16-28-14-13-22-23(26(28)30)7-4-8-24(22)32-17-25(29)27-20-9-11-21(31-2)12-10-20/h3-12,15H,13-14,16-17H2,1-2H3,(H,27,29)
• InChI Key: GDYRBIUZOLAQID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCC3=C(C2=O)C=CC=C3OCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C26H26N2O4
• Molecular Weight: 430.5 g/mol

Description

N-(4-methoxyphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide is a useful research compound. Its molecular formula is C26H26N2O4 and its molecular weight is 430.504. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxyphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Chloroacetamide herbicides, including acetochlor and metolachlor, undergo complex metabolic activation pathways that may involve similar structural functionalities to the compound of interest. Studies have shown that these pathways lead to DNA-reactive products through intermediates like CMEPA and CDEPA, highlighting the importance of understanding the metabolic processes of such compounds in both human and rat liver microsomes (Coleman et al., 2000).

Structural Aspects of Amide-Containing Isoquinoline Derivatives

Research on amide-containing isoquinoline derivatives, such as N-cyclohexyl-2-(quinolin-8-yloxy) acetamide, has revealed their ability to form gels or crystalline solids upon treatment with various acids. These structural studies demonstrate the potential for developing novel materials with specific optical properties, which could be relevant in designing compounds with targeted applications (Karmakar et al., 2007).

Synthesis and Antitumor Activity of Methoxy‐indolo[2,1‐a]isoquinolines

Methoxy‐indolo[2,1‐a]isoquinolines and their derivatives have been synthesized and tested for cytostatic activity in vitro. These studies offer insights into the therapeutic potential of isoquinoline derivatives, indicating a route for the design and development of new antitumor agents (Ambros et al., 1988).

Molecular Docking and Enzyme Inhibitory Activities

Novel compounds, including N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide, have been synthesized and evaluated for their inhibition potential against various enzymes. This research underscores the importance of structural modification in enhancing biological activity and provides a foundation for developing compounds with specific enzyme inhibitory properties (Virk et al., 2018).